Pharmacologically active 4-oxo-4H-chromen-2-carboxylic acids (2-carboxychromones). Part I. The synthesis of 4-oxo-4H-chromen-2-carboxylic acids containing a fused thiazole ring
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700001553
Abstract
The synthesis of five 2-carboxychromones containing a fused 2-methylthiazole ring is described. All were obtained from appropriately substituted acetylhydroxybenzothiazoles which were synthesised by several routes but mainly by acetylation of methoxybenzothiazoles under various conditions. A note on the mass spectral fragmentation of the 2-methylthiazolochromone acids is included.
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Journal Name：Journal of the Chemical Society C: Organic
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CAS no.: 39774-26-0
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CAS no.: 1261568-85-7
